Cas no 861433-84-3 (4-(2-chloro-5-methylphenoxy)methylbenzoic acid)
861433-84-3 structure
Product Name:4-(2-chloro-5-methylphenoxy)methylbenzoic acid
CAS No:861433-84-3
MF:C15H13ClO3
MW:276.714923620224
MDL:MFCD03421901
CID:3058951
PubChem ID:7015967
Update Time:2025-04-21
4-(2-chloro-5-methylphenoxy)methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-chloro-5-methylphenoxymethyl)benzoic acid
- 4-(2-chloro-5-methylphenoxy)methylbenzoic acid
- DTXSID401236634
- STK400077
- EN300-256222
- 861433-84-3
- 4-[(2-chloro-5-methylphenoxy)methyl]benzoicacid
- 4-[(2-chloro-5-methylphenoxy)methyl]benzoic acid
- AKOS000308383
-
- MDL: MFCD03421901
- Inchi: 1S/C15H13ClO3/c1-10-2-7-13(16)14(8-10)19-9-11-3-5-12(6-4-11)15(17)18/h2-8H,9H2,1H3,(H,17,18)
- InChI Key: RQARZIDRPUAEMF-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C)=CC=1OCC1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 276.0553220Da
- Monoisotopic Mass: 276.0553220Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 46.5Ų
4-(2-chloro-5-methylphenoxy)methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-256222-0.05g |
4-[(2-chloro-5-methylphenoxy)methyl]benzoic acid |
861433-84-3 | 95% | 0.05g |
$612.0 | 2024-06-19 | |
| Enamine | EN300-256222-0.1g |
4-[(2-chloro-5-methylphenoxy)methyl]benzoic acid |
861433-84-3 | 95% | 0.1g |
$640.0 | 2024-06-19 | |
| Enamine | EN300-256222-0.25g |
4-[(2-chloro-5-methylphenoxy)methyl]benzoic acid |
861433-84-3 | 95% | 0.25g |
$670.0 | 2024-06-19 | |
| Enamine | EN300-256222-0.5g |
4-[(2-chloro-5-methylphenoxy)methyl]benzoic acid |
861433-84-3 | 95% | 0.5g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-256222-1.0g |
4-[(2-chloro-5-methylphenoxy)methyl]benzoic acid |
861433-84-3 | 95% | 1.0g |
$728.0 | 2024-06-19 | |
| Enamine | EN300-256222-2.5g |
4-[(2-chloro-5-methylphenoxy)methyl]benzoic acid |
861433-84-3 | 95% | 2.5g |
$1428.0 | 2024-06-19 | |
| Enamine | EN300-256222-5.0g |
4-[(2-chloro-5-methylphenoxy)methyl]benzoic acid |
861433-84-3 | 95% | 5.0g |
$2110.0 | 2024-06-19 | |
| Enamine | EN300-256222-10.0g |
4-[(2-chloro-5-methylphenoxy)methyl]benzoic acid |
861433-84-3 | 95% | 10.0g |
$3131.0 | 2024-06-19 | |
| Ambeed | A1082290-1g |
4-[(2-Chloro-5-methylphenoxy)methyl]benzoic acid |
861433-84-3 | 95% | 1g |
$269.0 | 2025-04-16 | |
| Ambeed | A1082290-5g |
4-[(2-Chloro-5-methylphenoxy)methyl]benzoic acid |
861433-84-3 | 95% | 5g |
$783.0 | 2025-04-16 |
4-(2-chloro-5-methylphenoxy)methylbenzoic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
861433-84-3 (4-(2-chloro-5-methylphenoxy)methylbenzoic acid) Related Products
- 41490-13-5(4-Benzyloxy-3,5-dichlorobenzoic acid)
- 97209-05-7(4-Chloro-3-ethoxybenzoic acid)
- 65136-52-9(4-Chloro-3-propoxybenzoic acid)
- 213598-15-3(3-Chloro-4-ethoxybenzoic acid)
- 192512-43-9(Methyl 3-chloro-4-ethoxybenzoate)
- 116022-18-5(Methyl 4-chloro-3-methoxybenzoate)
- 833484-98-3(Benzoic acid, 3-chloro-4-(2-naphthalenylmethoxy)-)
- 106931-79-7(4-Benzyloxy-3-chloro-benzoic Acid)
- 149288-38-0(4-(2-chlorophenoxy)methylbenzoic acid)
- 438466-28-5(3-(2,5-dichlorophenoxy)methylbenzoic acid)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent